Cas no 2227964-49-8 (rac-(1R,5S)-2-ethoxybicyclo3.1.0hexan-2-ylmethanamine)

• Product Name: rac-(1R,5S)-2-ethoxybicyclo3.1.0hexan-2-ylmethanamine
• CAS No: 2227964-49-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5897049
• PubChem ID: 165961146
• Update Time: 2025-08-02

rac-(1R,5S)-2-ethoxybicyclo3.1.0hexan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5S)-2-ethoxybicyclo3.1.0hexan-2-ylmethanamine
• EN300-1293991
• 2227964-49-8
• rac-[(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-yl]methanamine

• Inchi： 1S/C9H17NO/c1-2-11-9(6-10)4-3-7-5-8(7)9/h7-8H,2-6,10H2,1H3/t7-,8+,9?/m1/s1
• InChI Key： IGJXWBHTBPEBBZ-WGTSGOJVSA-N
• SMILES： O(CC)C1(CN)CC[C@@H]2C[C@@H]21

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,5S)-2-ethoxybicyclo3.1.0hexan-2-ylmethanamine

Introduction to rac-(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-ylmethanamine (CAS No. 2227964-49-8)

Rac-(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-ylmethanamine (CAS No. 2227964-49-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and ethoxy substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of rac-(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-ylmethanamine is notable for its chiral centers and the presence of a bicyclic framework, which contributes to its distinct physical and chemical properties. The ethoxy group attached to the bicyclic core adds further complexity and influences the compound's solubility and reactivity. These features collectively make it an intriguing subject for both academic research and industrial development.

Recent studies have highlighted the potential of rac-(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-ylmethanamine in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable lead compound for developing new treatments for inflammatory diseases.

In addition to its anti-inflammatory effects, rac-(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-ylmethanamine has also shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for exploring its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic route to rac-(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-ylmethanamine has been extensively studied and optimized to ensure high yields and purity. A key step in the synthesis involves the formation of the bicyclic core through a Diels-Alder reaction followed by selective functionalization to introduce the ethoxy group. The racemic nature of the compound can be addressed through chiral resolution techniques or asymmetric synthesis methods to obtain enantiomerically pure forms if required for specific applications.

The pharmacokinetic profile of rac-(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-ylmethanamine has been investigated in preclinical studies using animal models. These studies have shown that the compound is well-absorbed orally and has a favorable distribution profile, with significant accumulation in target tissues such as the brain and inflamed areas. The metabolism of the compound primarily occurs through hepatic enzymes, leading to several metabolites that are excreted via urine and feces.

Toxicity studies have indicated that rac-(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-ylmethanamine is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in short-term studies. However, long-term safety and efficacy data are still being collected to ensure its suitability for clinical use.

In conclusion, rac-(1R,5S)-2-ethoxybicyclo[3.1.0]hexan-2-ylmethanamine (CAS No. 2227964-49-8) is a multifaceted compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.